Cas no 1206641-59-9 (1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine)

• Product Name: 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine
• CAS No: 1206641-59-9
• MF: C₁₈H₂₉BN₂O₄S
• MW: 380.309863805771
• MDL: MFCD18383916
• CID: 2111449
• PubChem ID: 68573682
• Update Time: 2025-07-28

1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]Piperazine
• 1-Methanesulfonyl-4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
• 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine
• 1-methylsulfonyl-4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine
• AS-2800
• 1206641-59-9
• AKOS022168244
• 1-methanesulfonyl-4-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
• DA-30594
• CS-0175624
• MFCD18383916
• starbld0017823
• SCHEMBL3265437
• 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine

• MDL： MFCD18383916
• Inchi： 1S/C18H29BN2O4S/c1-17(2)18(3,4)25-19(24-17)16-8-6-15(7-9-16)14-20-10-12-21(13-11-20)26(5,22)23/h6-9H,10-14H2,1-5H3
• InChI Key： VMWJWKWPUPMSCY-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 380.1941088Da
• Monoisotopic Mass: 380.1941088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine

Comprehensive Overview of 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine (CAS No. 1206641-59-9)

The compound 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine, identified by its CAS No. 1206641-59-9, is a highly specialized boron-containing derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety, makes it a valuable intermediate in the development of targeted therapies and bioconjugation strategies. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

One of the key features of 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine is its boronate ester functional group, which is widely utilized in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency. The compound's piperazine backbone further enhances its versatility, as piperazine derivatives are known for their bioactive properties and are frequently employed in the design of central nervous system (CNS) drugs.

In recent years, the demand for boron-based compounds has surged, driven by their applications in cancer therapeutics and proteolysis-targeting chimeras (PROTACs). The tetramethyl-1,3,2-dioxaborolane group in CAS No. 1206641-59-9 is particularly noteworthy for its stability and reactivity, making it a preferred choice for click chemistry and biomolecular labeling. These attributes align with current trends in precision medicine and personalized healthcare, where targeted drug delivery systems are paramount.

From a synthetic chemistry perspective, 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine offers a robust platform for structure-activity relationship (SAR) studies. Its methanesulfonyl group provides an excellent handle for further functionalization, enabling the creation of diverse small-molecule libraries. This is particularly relevant in the context of high-throughput screening (HTS), where rapid access to structurally varied compounds is essential for identifying lead candidates.

The compound's relevance extends to chemical biology, where it is used as a probe for studying enzyme inhibition and protein-protein interactions. Its boronate ester functionality allows for selective binding to biological targets, making it a valuable tool in mechanistic studies. Additionally, its compatibility with aqueous and organic solvents enhances its utility in multidisciplinary research.

As the scientific community continues to explore innovative drug delivery systems, 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine stands out as a promising candidate for nanocarrier functionalization. Its ability to form stable covalent bonds with other molecules makes it ideal for surface modification of nanoparticles, a topic of growing interest in nanomedicine. This aligns with the broader trend of integrating organic chemistry with materials science to develop next-generation therapeutics.

In summary, 1-Methanesulfonyl-4-{4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine (CAS No. 1206641-59-9) is a multifaceted compound with broad applications in drug development, chemical biology, and nanotechnology. Its unique structural features and reactivity profile position it as a critical tool for advancing scientific research and therapeutic innovation. As interest in boron chemistry and targeted drug design grows, this compound is poised to play an increasingly important role in shaping the future of biomedical science.